Cas no 657395-43-2 (Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester)
657395-43-2 structure
Product Name:Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
CAS No:657395-43-2
MF:C12H12ClF3O2
MW:280.670693397522
CID:1693061
Update Time:2024-09-02
Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
- Butyl 4-chloro-3-(trifluoromethyl)benzoate
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- Inchi: 1S/C12H12ClF3O2/c1-2-3-6-18-11(17)8-4-5-10(13)9(7-8)12(14,15)16/h4-5,7H,2-3,6H2,1H3
- InChI Key: YYKMLSRNSHJWKU-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C1=CC=C(Cl)C(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 280.04786
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 298.8±40.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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